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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863 Get Quote

Abstract: This technical guide provides a comprehensive overview of diisopropylamine (CAS

108-18-9), a sterically hindered secondary amine of significant importance in both industrial

and laboratory-scale organic synthesis. The document details its chemical and physical

properties, key applications, and detailed experimental protocols. It is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development who utilize or are

investigating the applications of this versatile chemical intermediate.

Introduction
Diisopropylamine (DIPA) is an organic compound classified as a secondary amine.[1] It is a

colorless liquid at room temperature, possessing a characteristic fishy, ammonia-like odor.[1][2]

Structurally, the amine nitrogen is bonded to two isopropyl groups, which impart significant

steric hindrance. This feature is crucial to its chemical reactivity, particularly its role as a strong,

non-nucleophilic base upon deprotonation.

The most prominent application of diisopropylamine is as the direct precursor to Lithium

Diisopropylamide (LDA), a powerful and widely used non-nucleophilic base in organic

chemistry.[3][4] Beyond this, DIPA serves as a vital intermediate in the manufacturing of

agrochemicals, pharmaceuticals, corrosion inhibitors, and rubber vulcanization agents.[5][6][7]

Chemical and Physical Properties
The fundamental properties of diisopropylamine are summarized in the tables below. This

data has been aggregated from various chemical suppliers and databases to provide a
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comprehensive reference.

Table 1: Identifiers and Chemical Structure

Identifier Value

CAS Number 108-18-9[1]

IUPAC Name N-(Propan-2-yl)propan-2-amine[6]

Synonyms
DIPA, N,N-Diisopropylamine,

Bis(isopropyl)amine[5][8]

Molecular Formula C₆H₁₅N[1]

Molecular Weight 101.19 g/mol [1]

SMILES CC(C)NC(C)C[9]

| InChI Key | UAOMVDZJSHZZME-UHFFFAOYSA-N[9] |

Table 2: Physical and Thermochemical Properties
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Property Value Conditions

Appearance
Clear, colorless liquid[1]
[10]

Standard

Odor Ammonia-like, fishy[1] Standard

Boiling Point 83-84 °C[1][9] 1013 hPa

Melting Point -61 °C[1][9] Standard

Density 0.722 g/mL[1][9] at 25 °C

Vapor Pressure 50 mm Hg[1][9] at 20 °C

Vapor Density 3.5 (vs air)[1][9] Standard

pKa of Conjugate Acid 11.05[1] at 25 °C

Water Solubility 100 g/L[1] at 20 °C

Refractive Index (n₂₀/D) 1.392[1][9] at 20 °C

Flash Point -13.45 °C to -7 °C[11][12] Closed Cup

Autoignition Temperature 295 °C to 316 °C[12] ---

| Explosive Limits | 1.1 - 7.1% (V)[1][11] | --- |

Key Applications and Reactions
Diisopropylamine's utility stems from its basicity and its role as a precursor to other important

reagents. Its industrial and synthetic applications are diverse.

Precursor to Lithium Diisopropylamide (LDA)
The most significant use of DIPA is in the preparation of Lithium Diisopropylamide (LDA). LDA

is a formidable, sterically hindered, non-nucleophilic base with a pKa of approximately 36,

making it capable of deprotonating weakly acidic protons, such as those alpha to carbonyl

groups, to form enolates under kinetic control.[3] This reaction avoids common side reactions

like nucleophilic addition that can occur with other organolithium reagents.[3]
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Caption: Workflow for the synthesis of Lithium Diisopropylamide (LDA).

Experimental Protocol: Laboratory-Scale Synthesis of
LDA
This protocol is adapted from established laboratory procedures for generating a solution of

LDA for immediate use.[3][13]

Safety Precaution: This procedure involves pyrophoric (n-butyllithium) and flammable (THF,

hexanes, diisopropylamine) materials. It must be conducted under an inert atmosphere (e.g.,

nitrogen or argon) in a fume hood by trained personnel.

Materials:

Diisopropylamine (freshly distilled from CaH₂ is preferred)[13]

n-Butyllithium (n-BuLi) in hexanes (concentration typically 1.6 M or 2.5 M)

Anhydrous tetrahydrofuran (THF)

Equipment:

Two-neck round-bottom flask or Schlenk flask, flame-dried

Magnetic stir bar and stir plate

Septa

Syringes and needles
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Inert gas line (N₂ or Ar)

Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:

Assemble the flame-dried flask with a stir bar, septum, and inert gas inlet. Purge the flask

with inert gas.

Via syringe, add anhydrous THF to the flask. Cool the solvent to -78 °C using a dry

ice/acetone bath.

Add diisopropylamine (1.1 equivalents relative to the substrate to be deprotonated) to the

cold THF via syringe.

Slowly, dropwise, add the n-BuLi solution (1.05 equivalents) to the stirred DIPA/THF mixture.

A slight bubbling (butane evolution) may be observed. The addition should be controlled to

maintain the low temperature.

After the addition is complete, stir the resulting colorless to pale yellow LDA solution at -78

°C for 15-30 minutes before use.[13] The solution is now ready for the addition of the

substrate to be deprotonated.

Industrial and Synthetic Intermediate
Diisopropylamine is a crucial building block for a variety of commercial products. Its role as a

nucleophile or base is central to these syntheses.
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Caption: Major industrial applications of Diisopropylamine (DIPA).

Agrochemicals: DIPA is a key intermediate in the synthesis of several pesticides and

herbicides.[6][14] It is a precursor to the herbicides diallate and triallate.[4][7]

Pharmaceuticals: It serves as a building block for active pharmaceutical ingredients (APIs)

and is used to prepare N,N-Diisopropylethylamine (Hünig's base), another important

sterically hindered base.[1][4][6]

Rubber Vulcanization: It is used to synthesize sulfenamide accelerators, which are critical

components in the vulcanization of rubber.[1][7]

Corrosion Inhibitors: DIPA is a precursor for corrosion inhibitors used in metal treatment and

other industrial processes.[5][6]

Catalysis: In organic synthesis, it can be used as a base or catalyst in reactions such as the

Heck and Sonogashira couplings.

Safety and Handling
Diisopropylamine is a hazardous chemical that requires careful handling. It is highly

flammable, corrosive, and toxic.[12][15]

Table 3: Health and Safety Data
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Hazard Type Information

GHS Pictograms
GHS02 (Flammable), GHS05 (Corrosive),
GHS06 (Toxic) / GHS07 (Harmful)[1][12]

Hazard Statements

H225: Highly flammable liquid and vapour.[12]

H302: Harmful if swallowed.[11] H314: Causes

severe skin burns and eye damage.[12]

H331/H332: Toxic or harmful if inhaled.[11][16]

H335: May cause respiratory irritation.[15]

H412: Harmful to aquatic life with long lasting

effects.[15]

Precautionary Statements

P210: Keep away from heat/sparks/open

flames.[12] P280: Wear protective

gloves/clothing/eye protection.[12]

P303+P361+P353: IF ON SKIN: Take off

immediately all contaminated clothing. Rinse

skin with water.[11] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[11]

Exposure Limits (ACGIH TLV) TWA: 5 ppm[1]

| NFPA 704 Rating | Health: 3, Flammability: 3, Instability: 0[4] |

Handling Recommendations:

Work in a well-ventilated area, preferably a chemical fume hood.[15]

Keep away from all sources of ignition, including heat, sparks, and open flames.[12] Ground

and bond containers when transferring material.[15]

Use personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, a face shield, and a lab coat.[17][18]

Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts

of water.[17]
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Store in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible

materials.[15]

Incompatibilities: Diisopropylamine can react violently with strong oxidizing agents and strong

acids.[1][19] It may also be incompatible with isocyanates, peroxides, and halogenated organic

compounds.[1]

Conclusion
Diisopropylamine is a cornerstone reagent in organic chemistry, primarily valued as the

precursor to the indispensable base, LDA. Its unique sterically hindered structure allows for

highly selective reactions that are fundamental to the synthesis of complex molecules in

pharmaceuticals, agrochemicals, and fine chemicals. While its hazardous nature demands

rigorous safety protocols, its versatility and utility ensure its continued importance in both

academic research and industrial manufacturing. This guide has provided the core technical

data, protocols, and application contexts necessary for its safe and effective use by scientific

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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